Cas no 25391-81-5 (2(1H)-Pyridinethione, 6-methyl-5-nitro-)

• Product Name: 2(1H)-Pyridinethione, 6-methyl-5-nitro-
• CAS No: 25391-81-5
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 1422664
• PubChem ID: 11643996
• Update Time: 2025-04-20

2(1H)-Pyridinethione, 6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 6-methyl-5-nitro-
• 6-methyl-5-nitro-2-pyridinethiol
• HS-8786
• SCHEMBL5625584
• AKOS006290604
• 2-Methyl-3-nitro-6-mercapto pyridine
• 25391-81-5
• AKOS015965474
• 6-methyl-5-nitropyridine-2-thiol

• Inchi： 1S/C6H6N2O2S/c1-4-5(8(9)10)2-3-6(11)7-4/h2-3H,1H3,(H,7,11)
• InChI Key： DNUPJKMISFVGLB-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds